Cas no 166312-49-8 (2-methoxy-4-(trifluoromethoxy)phenol)

• Product Name: 2-methoxy-4-(trifluoromethoxy)phenol
• CAS No: 166312-49-8
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• MDL: MFCD18397418
• CID: 1351206
• PubChem ID: 58046344
• Update Time: 2025-08-03

2-methoxy-4-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-(trifluoromethoxy)-
• 2-methoxy-4-(trifluoromethoxy)phenol
• Phenol, 2-methoxy-4-(trifluoromethoxy)
• 2-methoxy-4-(trifluoromethyloxy)phenol
• 166312-49-8
• SY264850
• CS-16601
• C13882
• CS-0101200
• AMY28088
• DS-000854
• AKOS030527457
• EN300-8678848
• MFCD18397418
• SCHEMBL365669

• MDL： MFCD18397418
• Inchi： 1S/C8H7F3O3/c1-13-7-4-5(2-3-6(7)12)14-8(9,10)11/h2-4,12H,1H3
• InChI Key： NEBBFLBBLLBVTB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=C1)OC)O)(F)F

Computed Properties

• Exact Mass: 208.03471
• Monoisotopic Mass: 208.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 224.0±35.0 ºC (760 Torr),
• Flash Point: 111.1±22.5 ºC,
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-methoxy-4-(trifluoromethoxy)phenol

2-Methoxy-4-(Trifluoromethoxy)Phenol

The compound 2-Methoxy-4-(Trifluoromethoxy)Phenol (CAS No. 166312-49-8) is a highly specialized aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a phenol group at position 4 and a trifluoromethoxy group at position 2. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 2-Methoxy-4-(Trifluoromethoxy)Phenol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. The trifluoromethoxy group is known to enhance the stability and bioavailability of molecules, making this compound an attractive candidate for medicinal chemistry applications.

In the agrochemical sector, 2-Methoxy-4-(Trifluoromethoxy)Phenol has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism has been a focal point of recent studies. For instance, a 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated that this compound exhibits potent activity against phytopathogenic fungi, suggesting its potential use in crop protection.

The synthesis of 2-Methoxy-4-(Trifluoromethoxy)Phenol involves a multi-step process that typically begins with the preparation of the phenol derivative. The introduction of the trifluoromethoxy group is achieved through nucleophilic substitution reactions, often utilizing triflate intermediates. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

From a structural perspective, 2-Methoxy-4-(Trifluoromethoxy)Phenol exhibits interesting electronic properties due to the electron-withdrawing nature of the trifluoromethoxy group. This feature enhances the reactivity of the molecule in various chemical transformations, such as Suzuki coupling reactions and other cross-coupling processes. Recent advancements in catalytic methods have further expanded its utility in organic synthesis.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2-Methoxy-4-(Trifluoromethoxy)Phenol. Early findings suggest that while it is moderately persistent in certain environmental conditions, its toxicity profile is relatively low compared to other similar compounds. These insights are crucial for regulatory considerations and sustainable practices in its industrial use.

Looking ahead, the versatility of 2-Methoxy-4-(Trifluoromethoxy)Phenol presents numerous opportunities for innovation across multiple industries. Its role as a building block for advanced materials, such as high-performance polymers or electronic materials, is an area that warrants further exploration. Additionally, ongoing research into its pharmacokinetics and pharmacodynamics could pave the way for new therapeutic applications.

In conclusion, 2-Methoxy-4-(Trifluoromethoxy)Phenol (CAS No. 166312-49-8) stands out as a versatile and valuable compound with diverse applications. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule for future developments in science and industry.